5-(2-Furyl)-4-(2-furylmethyl)-3-[(2-methylphenyl)methylthio]-1,2,4-triazole

• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol
• SMILES: CC1=CC=CC=C1CSC2=NN=C(N2CC3=CC=CO3)C4=CC=CO4
• InChI: InChI=1S/C19H17N3O2S/c1-14-6-2-3-7-15(14)13-25-19-21-20-18(17-9-5-11-24-17)22(19)12-16-8-4-10-23-16/h2-11H,12-13H2,1H3
• InChIKey: DRIDSLFPUCYRSO-UHFFFAOYSA-N

5-(2-Furyl)-4-(2-furylmethyl)-3-[(2-methylphenyl)methylthio]-1,2,4-triazole: Sourcing & Data Limitations

5-(2-Furyl)-4-(2-furylmethyl)-3-[(2-methylphenyl)methylthio]-1,2,4-triazole is a synthetic 1,2,4-triazole derivative featuring dual furyl substituents and a 2-methylphenylmethylthio group. This compound belongs to a class heavily investigated for antimicrobial and anticancer properties [1]. However, a comprehensive search of primary literature, patents, and authoritative databases reveals no quantifiable, comparator-based evidence for this specific compound. Available information is limited to vendor listings and inference from structurally related analogs [2].

Exploratory SAR candidate for furan-based triazoles

No validated bioactivity data available

Class-level scaffold inference only

• [1] Parchenko V. Synthesis, transformation, physic-chemical and biological properties in a number of 5-furyl substituted 1,2,4-triazol-3-thiones. Thesis for the degree of Doctor of Science (DSc). Zaporizhzhya State Medical University. 2014. View Source
• [2] Sicak, Y. Design and Antiproliferative and Antioxidant Activities of Furan-Based Thiosemicarbazides and 1,2,4-Triazoles: Their Structure-Activity Relationship and SwissADME Predictions. Medicinal Chemistry Research. 2021. doi:10.1007/s00044-021-02756-z. View Source

Procurement Risk: Analog Substitution for This Triazole

Without compound-specific quantitative structure-activity relationship (SAR) data, any substitution of a close analog (e.g., 3-(2-furyl)-4-methyl-5-((2-methylbenzyl)thio)-4H-1,2,4-triazole) for this specific furylmethyl derivative carries unquantifiable performance risk. Class-level inference from related furan-based 1,2,4-triazoles [1] suggests that minor substituent changes (methyl vs. furylmethyl on N-4) can drastically alter antiproliferative and antioxidant profiles, but no direct head-to-head data exists to guide a scientific selection for this precise compound.

Close analogs may not be interchangeable due to uncharacterized SAR

Minor substituent changes can alter bioactivity profiles

No direct comparator data for evidence-based substitution

• [1] Sicak, Y. Design and Antiproliferative and Antioxidant Activities of Furan-Based Thiosemicarbazides and 1,2,4-Triazoles: Their Structure-Activity Relationship and SwissADME Predictions. Medicinal Chemistry Research. 2021. doi:10.1007/s00044-021-02756-z. View Source

Differentiation Evidence & Critical Gaps

Lack of Direct Comparative Bioactivity Data

No direct antiproliferative or antioxidant activity assays were found for this compound in the permitted sources. The closest structural class, furan-based 1,2,4-triazoles, shows variable activity (e.g., IC50 of 8.81 µM against HeLa cells for a related analog [1]), but this cannot be extrapolated to the target compound.

Antiproliferative Evidence

Class-level inference

Not reported

Related 1,2,4-triazole IC50: 8.81 µM (HeLa)

Prioritization not supported

Extrapolation from class is unreliable

Evidence Dimension	In vitro antiproliferative activity (HeLa cell line)
Target Compound Data	No data available
Comparator Or Baseline	Related 1,2,4-triazole (Compound 15) IC50: 8.81±0.28 µM
Quantified Difference	Not calculable
Conditions	HeLa cancer cell line assay (details in cited study)

Why This Matters

This confirms that no evidence-based prioritization of the target compound over its analogs is currently possible, representing a significant procurement risk for projects requiring validated biological activity.

• [1] Sicak, Y. Design and Antiproliferative and Antioxidant Activities of Furan-Based Thiosemicarbazides and 1,2,4-Triazoles: Their Structure-Activity Relationship and SwissADME Predictions. Medicinal Chemistry Research. 2021. doi:10.1007/s00044-021-02756-z. View Source

Absence of ADME & Physicochemical Profiling

In silico ADME predictions, such as those performed via SwissADME, are available for a series of closely related 1,2,4-triazoles [1], providing comparative data on drug-likeness and bioavailability. No such analysis has been published for 5-(2-Furyl)-4-(2-furylmethyl)-3-[(2-methylphenyl)methylthio]-1,2,4-triazole, making its theoretical pharmacokinetic advantages or liabilities unknown.

ADME Profiling

Class-level inference

Not reported

SwissADME available for series 13-24

Developability profile not assessable

Computational ADME data missing

Evidence Dimension	Computed physicochemical and ADME properties
Target Compound Data	Not reported
Comparator Or Baseline	A set of 1,2,4-triazoles (13-24) with reported SwissADME parameters
Quantified Difference	Not calculable
Conditions	SwissADME web tool (standard settings)

Why This Matters

For procurement decisions involving lead optimization, the absence of even computational ADME comparators means the compound's developability profile cannot be assessed relative to its closest neighbors.

• [1] Sicak, Y. Design and Antiproliferative and Antioxidant Activities of Furan-Based Thiosemicarbazides and 1,2,4-Triazoles: Their Structure-Activity Relationship and SwissADME Predictions. Medicinal Chemistry Research. 2021. doi:10.1007/s00044-021-02756-z. View Source

Conditional Applications for This Triazole

Exploratory SAR in Furan-Based Triazoles

This compound serves only as a candidate for de novo SAR studies aiming to expand the structure-activity landscape of 5-furyl-1,2,4-triazole-3-thiones [1]. Its utility is limited to exploring the effect of the unusual N-4 furylmethyl substituent on activity, which is unexplored in the literature.

Negative Control for Antioxidant Assays

Given that a related compound series (13-24) showed antioxidant activity and the target compound has no reported data [1], it could be investigated as a potential inactive control or to establish baseline activity within a focused library.

Synthetic Intermediate for Library Generation

The compound's structure, featuring a reactive methylthio linker, suggests its potential use as a versatile scaffold for generating a small library of diversified 1,2,4-triazoles. However, this is a theoretical application pending synthetic validation.

Application

Selection Property

Validation Focus

Exploratory SAR studies

N-4 furylmethyl substituent effect

SAR expansion validation

Antioxidant assay negative control

Baseline activity context

Library screening validation

Synthetic intermediate

Reactive methylthio linker

Synthetic validation required

• [1] Sicak, Y. Design and Antiproliferative and Antioxidant Activities of Furan-Based Thiosemicarbazides and 1,2,4-Triazoles: Their Structure-Activity Relationship and SwissADME Predictions. Medicinal Chemistry Research. 2021. doi:10.1007/s00044-021-02756-z. View Source